Cas no 1797303-58-2 (4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole
• CAS No: 1797303-58-2
• MF: C₁₅H₁₈N₂O₆S₂
• MW: 386.443221569061
• CID: 5371910
• Update Time: 2025-06-13

4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-[[3-[(4-Methoxyphenyl)sulfonyl]-1-azetidinyl]sulfonyl]-3,5-dimethylisoxazole
• 4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole

• Inchi： 1S/C15H18N2O6S2/c1-10-15(11(2)23-16-10)25(20,21)17-8-14(9-17)24(18,19)13-6-4-12(22-3)5-7-13/h4-7,14H,8-9H2,1-3H3
• InChI Key： BPIUGQMZRCUFAE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(N2CC(S(C3=CC=C(OC)C=C3)(=O)=O)C2)(=O)=O)C(C)=N1

Experimental Properties

• Density: 1.435±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.0±65.0 °C(Predicted)
• pka: -2.97±0.28(Predicted)

Additional information on 4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole

Comprehensive Overview of 4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole (CAS No. 1797303-58-2)

In the rapidly evolving field of medicinal chemistry and drug discovery, 4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole (CAS No. 1797303-58-2) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonyl and azetidine functional groups, is being studied for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its structural complexity, which combines a 1,2-oxazole core with a methoxybenzenesulfonyl moiety, offering a versatile scaffold for further modifications.

The compound's CAS No. 1797303-58-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in pharmaceutical research. Current trends indicate a surge in inquiries related to sulfonamide derivatives and their role in targeting enzyme inhibition, a hot topic in drug development. The 4-methoxybenzenesulfonyl group, in particular, is noted for its ability to enhance bioavailability and metabolic stability, making it a key focus in structure-activity relationship (SAR) studies.

One of the most discussed aspects of 4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole is its potential application in inflammatory diseases. With the global rise in autoimmune conditions, researchers are exploring novel small-molecule inhibitors that can modulate immune responses. The compound's azetidine ring, known for its conformational rigidity, may contribute to selective binding to target proteins, a feature highly sought after in precision medicine.

Another area of interest is the compound's synthetic accessibility. Organic chemists are investigating efficient routes to synthesize 3,5-dimethyl-1,2-oxazole derivatives, as these heterocycles are increasingly valued in fragment-based drug design. The incorporation of sulfonyl linkages, as seen in this molecule, is also a trending topic due to their role in improving drug-like properties such as solubility and permeability.

From an SEO perspective, searches for 1797303-58-2 often correlate with queries about chemical suppliers, analytical data, and safety profiles. Laboratories and manufacturers are keen to understand its spectroscopic properties (e.g., NMR, HPLC) and storage conditions, which are critical for handling and scalability. Additionally, the compound's relevance to high-throughput screening (HTS) campaigns is a frequent discussion point in drug discovery forums.

In summary, 4-{[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]sulfonyl}-3,5-dimethyl-1,2-oxazole represents a promising candidate in modern medicinal chemistry. Its multifaceted structure aligns with current research priorities, including targeted therapy and molecular optimization. As scientific inquiries continue to grow, this compound is poised to play a pivotal role in advancing therapeutic innovations.